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Compound of Interest

Compound Name: Ethyl nonadecanoate

Cat. No.: B101110

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of ethyl
nonadecanoate, a long-chain fatty acid ethyl ester. The information is curated for professionals
in research and development, with a focus on clarity and practical application.

Physicochemical Properties of Ethyl
Nonadecanoate

Ethyl nonadecanoate is the ethyl ester of nonadecanoic acid. Its properties are summarized in
the table below, providing a quick reference for laboratory and development settings.
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Property Value Source
Molecular Formula C21H4202 [1][2113]14]
Molecular Weight 326.56 g/mol [1]

CAS Number 18281-04-4

White or colorless to light

Appearance yellow powder, lump, or clear
liquid

Melting Point 33-36°C

Purity >99%

Storage Temperature Room temperature or 0 - 8 °C

Experimental Protocols: Synthesis of Ethyl
Nonadecanoate via Fischer Esterification

A common method for the synthesis of ethyl nonadecanoate is through Fischer esterification.
This acid-catalyzed reaction involves the esterification of nonadecanoic acid with ethanol.

Materials:

Nonadecanoic acid

e Anhydrous ethanol

e Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (for neutralization)

e Anhydrous magnesium sulfate (for drying)

» Organic solvent (e.g., diethyl ether or hexane) for extraction

¢ Round-bottom flask
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o Reflux condenser
e Separatory funnel
» Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve nonadecanoic acid in an excess of
anhydrous ethanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution
while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to the boiling point of ethanol. Allow
the reaction to reflux for several hours to drive the equilibrium towards the product.

o Workup: After cooling, transfer the reaction mixture to a separatory funnel.

¢ Neutralization: Wash the mixture with a saturated solution of sodium bicarbonate to
neutralize the excess acid.

o Extraction: Extract the ethyl nonadecanoate into an organic solvent like diethyl ether.
e Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Remove the solvent using a rotary evaporator to yield the crude ethyl
nonadecanoate.

 Purification: The product can be further purified by distillation or chromatography.

Visualization of a Representative Experimental
Workflow

The following diagram illustrates a generalized workflow for the analysis of fatty acid ethyl
esters (FAEESs) like ethyl nonadecanoate from a biological sample, a common application in
metabolic research.
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Caption: Workflow for Fatty Acid Ethyl Ester Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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